1-Methyl-4-[5-nitro-4-(propan-2-yloxy)pyridin-2-yl]piperazine

• CAS No.: 1462950-95-3
• Molecular Formula: C13H20N4O3
• Molecular Weight: 280.32 g/mol
• IUPAC Name: 1-methyl-4-(5-nitro-4-propan-2-yloxypyridin-2-yl)piperazine
• InChI: InChI=1S/C13H20N4O3/c1-10(2)20-12-8-13(14-9-11(12)17(18)19)16-6-4-15(3)5-7-16/h8-10H,4-7H2,1-3H3
• InChI Key: RWGPQIMQNQRGEE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC(=NC=C1[N+](=O)[O-])N2CCN(CC2)C

Description

1-Methyl-4-[5-nitro-4-(propan-2-yloxy)pyridin-2-yl]piperazine is a useful research compound. Its molecular formula is C13H20N4O3 and its molecular weight is 280.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

383 mg of potassium carbonate and 185 mg of 1-methylpiperazine are added to a solution of 400 mg of 2-chloro-5-nitro-4-(propan-2-yloxy)pyridine in 3.7 ml of DMSO. The reaction medium is heated for 1 hour at 105° C. After cooling, the mixture is run into water, extracted with ethyl acetate, washed with a saturated sodium chloride solution, dried over magnesium sulfate, filtered and concentrated under reduced pressure. The residue is taken up in diisopropyl ether, and the insoluble material is filtered off and dried under vacuum, so as to give 481 mg of 1-methyl-4-[5-nitro-4-(propan-2-yloxy)pyridin-2-yl]piperazine in the form of an orangey-coloured solid.